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Compound of Interest

2-Bromo-5-chlorobenzoic acid
Compound Name:
ethyl ester

Cat. No.: B1532643

An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-5-chlorobenzoic
acid ethyl ester

Abstract

This technical guide provides a comprehensive analysis of the physicochemical properties,
synthesis, and applications of 2-Bromo-5-chlorobenzoic acid ethyl ester. As a key
halogenated aromatic compound, this ester serves as a critical building block in organic
synthesis, particularly within the pharmaceutical and agrochemical industries. This document
consolidates essential data on its chemical identity, spectroscopic characteristics, and reactivity
profile. It is intended for researchers, scientists, and drug development professionals who
require a detailed understanding of this versatile intermediate for laboratory and industrial
applications. The guide includes field-proven insights into its handling, safety protocols, and
analytical characterization, ensuring both scientific accuracy and practical utility.

Introduction

2-Bromo-5-chlorobenzoic acid ethyl ester is a disubstituted benzene derivative featuring
bromine and chlorine atoms, alongside an ethyl ester functional group. This unique
combination of moieties imparts significant reactivity, making it a valuable precursor for the
synthesis of more complex molecules.[1] The presence of two distinct halogens allows for
selective functionalization through various cross-coupling reactions, while the ester group can
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be readily hydrolyzed to the corresponding carboxylic acid or transformed into other functional
groups.

The parent compound, 2-Bromo-5-chlorobenzoic acid, is a crucial intermediate in the synthesis
of modern therapeutics, including SGLT-2 inhibitors used in the treatment of diabetes.[2][3] The
ethyl ester derivative shares this pedigree, often being used in synthetic pathways where
protecting the carboxylic acid is necessary or where the ester's solubility and handling
properties are advantageous. This guide will delve into the core scientific principles that govern
its behavior and utility.

Chemical Identity and Structure

A precise understanding of a compound's identity is fundamental to its application. The
following section details the nomenclature and structural representation of 2-Bromo-5-
chlorobenzoic acid ethyl ester.

Synonyms:
o Ethyl 2-bromo-5-chlorobenzoate[4]

Structural Diagram:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://data.epo.org/publication-server/rest/v1.2/publication-dates/2024-06-26/patents/EP4389733NWA1/document.pdf
https://patents.google.com/patent/CN113773194A/en
https://www.benchchem.com/product/b1532643?utm_src=pdf-body
https://www.benchchem.com/product/b1532643?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/de/2-bromo-5-chlorobenzoic-acid-e-dic2948518.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

